Cas no 2098002-80-1 (4-[(2-Fluorophenyl)methyl]azepane hydrochloride)

• Product Name: 4-[(2-Fluorophenyl)methyl]azepane hydrochloride
• CAS No: 2098002-80-1
• MF: C₁₃H₁₉ClFN
• MW: 243.748066186905
• CID: 5724494
• PubChem ID: 126844763
• Update Time: 2025-05-19

4-[(2-Fluorophenyl)methyl]azepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040817652
• 4-[(2-fluorophenyl)methyl]azepane hydrochloride
• 4-[(2-fluorophenyl)methyl]azepane;hydrochloride
• F2167-7404
• 2098002-80-1
• 4-[(2-Fluorophenyl)methyl]azepane hydrochloride

• Inchi： 1S/C13H18FN.ClH/c14-13-6-2-1-5-12(13)10-11-4-3-8-15-9-7-11;/h1-2,5-6,11,15H,3-4,7-10H2;1H
• InChI Key： ABRAWLLLELHOMT-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CC1CCNCCC1

Computed Properties

• Exact Mass: 243.1190055g/mol
• Monoisotopic Mass: 243.1190055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-[(2-Fluorophenyl)methyl]azepane hydrochloride

Comprehensive Overview of 4-[(2-Fluorophenyl)methyl]azepane hydrochloride (CAS No. 2098002-80-1)

The compound 4-[(2-Fluorophenyl)methyl]azepane hydrochloride (CAS No. 2098002-80-1) is a chemically synthesized derivative of azepane, featuring a fluorophenylmethyl substitution. This structure imparts unique physicochemical properties, making it a subject of interest in pharmaceutical research and specialty chemical applications. The presence of the fluorophenyl group enhances its potential for binding interactions, while the azepane ring contributes to its stability and solubility profile. Researchers are increasingly exploring its utility in drug discovery, particularly in targeting neurological and metabolic pathways.

In recent years, the demand for fluorinated compounds like 4-[(2-Fluorophenyl)methyl]azepane hydrochloride has surged due to their enhanced bioavailability and metabolic stability. Fluorination is a key strategy in modern medicinal chemistry, as evidenced by the growing number of FDA-approved drugs containing fluorine. This compound’s CAS No. 2098002-80-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-value research. Users often inquire about its synthesis, purity standards, and potential applications in central nervous system (CNS) drug development.

From an SEO perspective, long-tail keywords such as "4-[(2-Fluorophenyl)methyl]azepane hydrochloride synthesis" and "CAS 2098002-80-1 supplier" are highly searched, indicating targeted interest from chemists and procurement specialists. The compound’s hydrochloride salt form further improves its handling and storage characteristics, a detail often highlighted in technical inquiries. Additionally, discussions on platforms like ResearchGate and PubMed frequently address its role in optimizing ligand-receptor interactions, aligning with current trends in precision medicine.

Another hotspot is the compound’s potential in neuropharmacology. With rising global attention on neurodegenerative diseases, researchers are investigating fluorinated scaffolds for their ability to cross the blood-brain barrier. The 2-fluorophenyl moiety in 4-[(2-Fluorophenyl)methyl]azepane hydrochloride may offer advantages in this context, sparking debates on structure-activity relationships (SAR). This aligns with frequent search queries like "fluorinated azepanes in CNS drugs" or "2098002-80-1 biological activity."

Quality control is another critical area. Analytical methods such as HPLC and NMR are essential for verifying the purity of CAS No. 2098002-80-1, a topic often explored in peer-reviewed journals. Suppliers and manufacturers emphasize compliance with Good Manufacturing Practices (GMP), responding to industry demands for reproducible and scalable synthesis protocols. This focus on standardization meets the needs of labs requiring high-purity compounds for preclinical studies.

In summary, 4-[(2-Fluorophenyl)methyl]azepane hydrochloride represents a versatile building block in drug design, combining the strategic benefits of fluorination and azepane chemistry. Its CAS No. 2098002-80-1 serves as a gateway for researchers seeking to explore its applications, from neurotherapeutics to metabolic modulators. By addressing trending queries and emphasizing its scientific value, this overview aims to bridge knowledge gaps while optimizing visibility for stakeholders in the chemical and life sciences sectors.